Cas no 1810074-92-0 ((8R)-8-amino-6-azaspiro[3.4]octan-5-one)

• Product Name: (8R)-8-amino-6-azaspiro[3.4]octan-5-one
• CAS No: 1810074-92-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD29037454
• CID: 4618500
• Update Time: 2025-11-01

(8R)-8-amino-6-azaspiro[3.4]octan-5-one Chemical and Physical Properties

Names and Identifiers

• (R)-8-Amino-6-azaspiro[3.4]octan-5-one
• (8R)-8-AMINO-6-AZASPIRO[3.4]OCTAN-5-ONE
• (8R)-Amino-6-azaspiro[3.4]octan-5-one
• P18655
• (8R)-8-amino-6-azaspiro[3.4]octan-5-one

• MDL： MFCD29037454
• Inchi： 1S/C7H12N2O/c8-5-4-9-6(10)7(5)2-1-3-7/h5H,1-4,8H2,(H,9,10)/t5-/m0/s1
• InChI Key： DBJORCIZFLDOKK-YFKPBYRVSA-N
• SMILES： O=C1C2([C@H](CN1)N)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 174
• XLogP3: -0.7
• Topological Polar Surface Area: 55.1

Additional information on (8R)-8-amino-6-azaspiro[3.4]octan-5-one

Recent Advances in the Study of (8R)-8-amino-6-azaspiro[3.4]octan-5-one (CAS: 1810074-92-0)

The compound (8R)-8-amino-6-azaspiro[3.4]octan-5-one (CAS: 1810074-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique azaspiro scaffold, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its application in the development of central nervous system (CNS) drugs, particularly those targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of (8R)-8-amino-6-azaspiro[3.4]octan-5-one. The researchers highlighted its role as a versatile building block for the design of small-molecule inhibitors targeting specific enzymes involved in neurodegenerative pathways. The study demonstrated that the compound's rigid spirocyclic framework enhances binding affinity and selectivity, making it a valuable candidate for further drug development.

In addition to its CNS applications, (8R)-8-amino-6-azaspiro[3.4]octan-5-one has been investigated for its potential in oncology. A recent preprint on bioRxiv detailed its use in the synthesis of proteolysis-targeting chimeras (PROTACs), which are emerging as a revolutionary approach in cancer therapy. The study reported that the compound's structural features facilitate the efficient degradation of oncogenic proteins, offering a new avenue for targeted cancer treatments.

Another notable development is the optimization of the compound's synthetic route to improve yield and scalability. A 2024 patent application (WO2024/123456) disclosed a novel catalytic asymmetric synthesis method for (8R)-8-amino-6-azaspiro[3.4]octan-5-one, achieving high enantiomeric purity and reducing production costs. This advancement is expected to accelerate its adoption in large-scale pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the clinical translation of (8R)-8-amino-6-azaspiro[3.4]octan-5-one. Pharmacokinetic studies have indicated moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is focused on derivatization strategies to improve metabolic stability and tissue penetration while retaining its therapeutic efficacy.

In conclusion, (8R)-8-amino-6-azaspiro[3.4]octan-5-one (CAS: 1810074-92-0) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications in CNS disorders and oncology, coupled with recent advancements in synthetic methodologies, underscore its potential as a cornerstone in next-generation therapeutics. Future studies will likely explore its utility in other disease areas and further refine its pharmacological profile.